4-(2-Methylpropyl)-1,3-oxazol-2-amine

• IUPAC Name: 4-(2-methylpropyl)-1,3-oxazol-2-amine
• InChI: InChI=1S/C7H12N2O/c1-5(2)3-6-4-10-7(8)9-6/h4-5H,3H2,1-2H3,(H2,8,9)
• InChI Key: QFBSBIVHMSQFSO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=COC(=N1)N
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol

Description

The compound “4-(2-Methylpropyl)-1,3-oxazol-2-amine” likely belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring. Oxazoles are five-membered rings with three carbon atoms, one oxygen atom, and one nitrogen atom.

Synthesis Analysis

While specific synthesis methods for “4-(2-Methylpropyl)-1,3-oxazol-2-amine” are not available, oxazoles are generally synthesized through cyclodehydration of β-hydroxy amides or β-amino alcohols.

Molecular Structure Analysis

The molecular structure of “4-(2-Methylpropyl)-1,3-oxazol-2-amine” would likely consist of an oxazole ring substituted at the 4-position with a 2-methylpropyl group and at the 2-position with an amine group.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the nature of the substituents.

Scientific Research Applications

Synthesis of m-Aryloxy Phenols

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Inclusion Complexes with Anti-Inflammatory Drugs

• Research Context : Calix4arenes, a family of nonionic amphiphilic compounds, form inclusion complexes with hydrophobic drugs like naproxen and ibuprofen.
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Metal-Catalyzed Cross-Coupling Reactions

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Modification of (RS)-2-[4-(2-Methylpropyl)phenyl] Propanoic Acid

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Safety And Hazards

While specific safety and hazard data for “4-(2-Methylpropyl)-1,3-oxazol-2-amine” are not available, general precautions should be taken when handling it, such as avoiding ingestion and inhalation, and preventing contact with skin and eyes.